Cas no 921789-14-2 (N-(2,4-difluorophenyl)-2-{7-(4-methoxyphenyl)-5H,6H,7H-imidazo2,1-c1,2,4triazol-3-ylsulfanyl}acetamide)
921789-14-2 structure
Product Name:N-(2,4-difluorophenyl)-2-{7-(4-methoxyphenyl)-5H,6H,7H-imidazo2,1-c1,2,4triazol-3-ylsulfanyl}acetamide
CAS No:921789-14-2
MF:C19H17F2N5O2S
MW:417.43238902092
CID:5850790
PubChem ID:18569973
Update Time:2023-11-22
N-(2,4-difluorophenyl)-2-{7-(4-methoxyphenyl)-5H,6H,7H-imidazo2,1-c1,2,4triazol-3-ylsulfanyl}acetamide Chemical and Physical Properties
Names and Identifiers
-
- Acetamide, N-(2,4-difluorophenyl)-2-[[6,7-dihydro-7-(4-methoxyphenyl)-5H-imidazo[2,1-c]-1,2,4-triazol-3-yl]thio]-
- SR-01000911271-1
- SR-01000911271
- AKOS024630493
- F2238-0194
- N-(2,4-difluorophenyl)-2-[[7-(4-methoxyphenyl)-5,6-dihydroimidazo[2,1-c][1,2,4]triazol-3-yl]sulfanyl]acetamide
- N-(2,4-difluorophenyl)-2-{[7-(4-methoxyphenyl)-5H,6H,7H-imidazo[2,1-c][1,2,4]triazol-3-yl]sulfanyl}acetamide
- 921789-14-2
- N-(2,4-difluorophenyl)-2-((7-(4-methoxyphenyl)-6,7-dihydro-5H-imidazo[2,1-c][1,2,4]triazol-3-yl)thio)acetamide
- N-(2,4-difluorophenyl)-2-{7-(4-methoxyphenyl)-5H,6H,7H-imidazo2,1-c1,2,4triazol-3-ylsulfanyl}acetamide
-
- Inchi: 1S/C19H17F2N5O2S/c1-28-14-5-3-13(4-6-14)25-8-9-26-18(25)23-24-19(26)29-11-17(27)22-16-7-2-12(20)10-15(16)21/h2-7,10H,8-9,11H2,1H3,(H,22,27)
- InChI Key: VFWHVENERKYZEA-UHFFFAOYSA-N
- SMILES: C(NC1=CC=C(F)C=C1F)(=O)CSC1=NN=C2N(C3=CC=C(OC)C=C3)CCN21
Computed Properties
- Exact Mass: 417.10710230g/mol
- Monoisotopic Mass: 417.10710230g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 29
- Rotatable Bond Count: 6
- Complexity: 569
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 97.6Ų
Experimental Properties
- Density: 1.47±0.1 g/cm3(Predicted)
- pka: 10.91±0.70(Predicted)
N-(2,4-difluorophenyl)-2-{7-(4-methoxyphenyl)-5H,6H,7H-imidazo2,1-c1,2,4triazol-3-ylsulfanyl}acetamide Pricemore >>
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| Life Chemicals | F2238-0194-2μmol |
N-(2,4-difluorophenyl)-2-{[7-(4-methoxyphenyl)-5H,6H,7H-imidazo[2,1-c][1,2,4]triazol-3-yl]sulfanyl}acetamide |
921789-14-2 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
| Life Chemicals | F2238-0194-5μmol |
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921789-14-2 | 90%+ | 5μl |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2238-0194-10μmol |
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921789-14-2 | 90%+ | 10μl |
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| Life Chemicals | F2238-0194-20μmol |
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921789-14-2 | 90%+ | 20μl |
$79.0 | 2023-05-16 | |
| Life Chemicals | F2238-0194-1mg |
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921789-14-2 | 90%+ | 1mg |
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| Life Chemicals | F2238-0194-2mg |
N-(2,4-difluorophenyl)-2-{[7-(4-methoxyphenyl)-5H,6H,7H-imidazo[2,1-c][1,2,4]triazol-3-yl]sulfanyl}acetamide |
921789-14-2 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
| Life Chemicals | F2238-0194-3mg |
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921789-14-2 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2238-0194-4mg |
N-(2,4-difluorophenyl)-2-{[7-(4-methoxyphenyl)-5H,6H,7H-imidazo[2,1-c][1,2,4]triazol-3-yl]sulfanyl}acetamide |
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921789-14-2 | 90%+ | 10mg |
$79.0 | 2023-05-16 |
N-(2,4-difluorophenyl)-2-{7-(4-methoxyphenyl)-5H,6H,7H-imidazo2,1-c1,2,4triazol-3-ylsulfanyl}acetamide Related Literature
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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